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Compound of Interest

Compound Name: Anilofos

Cat. No.: B1665504 Get Quote

Anilofos, an organophosphate anilide herbicide, requires stringent safety protocols in a

laboratory setting due to its potential health hazards. This guide provides essential information

on personal protective equipment (PPE), detailed handling procedures, and compliant disposal

methods to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Anilofos is classified as harmful if swallowed and is a recognized irritant and neurotoxin.[1] It is

imperative to use appropriate PPE to minimize exposure. The selection of PPE should be

based on a thorough risk assessment of the specific procedures being performed.

Recommended Personal Protective Equipment:

Hand Protection: Due to Anilofos's solubility in organic solvents like acetone and toluene,

the choice of gloves is critical.[2] While specific permeation data for Anilofos is not readily

available, data for similar organophosphate insecticides can provide guidance. Barrier

laminate gloves offer the broadest chemical resistance. Nitrile and butyl rubber gloves are

also commonly recommended for handling organophosphates.[3]

Eye Protection: Tightly fitting safety goggles or a face shield are necessary to protect against

splashes.
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Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. For tasks

with a higher risk of splashing, impervious clothing is recommended.[4]

Respiratory Protection: Work should be conducted in a well-ventilated area or a chemical

fume hood to avoid inhalation of dust or vapors.[4] If exposure limits are exceeded, a full-

face respirator with appropriate cartridges should be used.

Quantitative Data for Glove Selection
The following table summarizes the chemical resistance of various glove materials to

organophosphate insecticides, which can serve as a proxy for handling Anilofos. Note: This

data is for dimethoate and malathion and should be used as a guideline; it is crucial to consult

the glove manufacturer's specific chemical resistance data.
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Glove Material Condition
Breakthrough
Time (minutes)

Permeation
Rate
(µg/cm²/min)

Recommendati
on

Barrier Laminate

General Use with

Organophosphat

es

> 480 Not Specified Excellent

Butyl Rubber

General Use with

Organophosphat

es

> 480 Not Specified Excellent

Nitrile Rubber

Dilute

Organophosphat

es

> 480 < 1
Good for dilute

solutions

Concentrated

Organophosphat

es

~180

(Degradation

observed)

Not Specified

Fair (Use with

caution, inspect

for degradation)

Polyvinylchloride

(PVC)

Concentrated

Organophosphat

es

> 480 < 1 Good

Neoprene

General Use with

Organophosphat

es

> 60 Not Specified
Fair (for short-

duration tasks)

Experimental Protocol: Handling and Preparation of
Anilofos Standard Solution
This protocol outlines the steps for safely preparing a standard solution of Anilofos in a

laboratory setting.

Materials:

Anilofos (analytical standard)

Acetone (HPLC grade)
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Volumetric flasks (Class A)

Analytical balance

Spatula

Weighing paper

Pipettes and pipette tips

Appropriate PPE (as specified above)

Procedure:

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and free of

clutter.

Don all required PPE: lab coat, safety goggles, and appropriate chemical-resistant gloves

(e.g., Barrier Laminate or Nitrile Rubber).

Weighing Anilofos:

Tare the analytical balance with a piece of weighing paper.

Carefully weigh the desired amount of Anilofos standard onto the weighing paper using a

clean spatula.

Record the exact weight.

Dissolving Anilofos:

Carefully transfer the weighed Anilofos into a volumetric flask of the desired volume.

Add a small amount of acetone to the weighing paper to rinse any remaining powder into

the flask.

Add acetone to the flask, filling it to approximately half of its total volume.
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Swirl the flask gently to dissolve the Anilofos completely.

Dilution to Final Volume:

Once the Anilofos is fully dissolved, add acetone to the volumetric flask until the bottom

of the meniscus reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling and Storage:

Clearly label the flask with the chemical name (Anilofos), concentration, solvent

(acetone), date of preparation, and your initials.

Store the solution in a cool, dry, and well-ventilated area, away from incompatible

materials.

Operational and Disposal Plans
A systematic approach to the entire lifecycle of handling Anilofos, from acquisition to disposal,

is crucial for laboratory safety.
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Anilofos Handling and Disposal Workflow

Planning & Risk Assessment

Acquire Anilofos

Proper Storage

Preparation for Handling

Select Appropriate PPE

Don PPE

Handle Anilofos in Fume Hood

Decontaminate Work Area & Equipment

Doff PPE Correctly

Segregate Waste

Liquid Waste (Anilofos & Solvents) Solid Waste (Contaminated PPE, etc.)

Dispose via Hazardous Waste Program

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Anilofos.
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Disposal Plan:

Waste Segregation: All waste contaminated with Anilofos, including excess solutions,

contaminated solvents, and disposable PPE, must be segregated as hazardous waste.

Liquid Waste: Collect all liquid waste containing Anilofos in a clearly labeled, sealed, and

chemical-resistant container.

Solid Waste: Contaminated items such as gloves, weighing paper, and pipette tips should be

collected in a designated, sealed hazardous waste bag or container.

Container Decontamination: Empty Anilofos containers should be triple-rinsed with an

appropriate solvent (e.g., acetone). The rinsate must be collected as hazardous waste.

Final Disposal: All hazardous waste must be disposed of through the institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company. Never dispose of Anilofos waste down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665504?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

